N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C12H12N4O3S2/c1-2-20-12-15-14-11(21-12)13-10(17)7-8-5-3-4-6-9(8)16(18)19/h3-6H,2,7H2,1H3,(H,13,14,17)
• InChI Key: JOSHLZKXCOKIRO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H12N4O3S2
• Molecular Weight: 324.4 g/mol

Description

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide, also known as ETAA, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been extensively studied for its potential applications in various fields. In medicine, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been shown to possess significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has also been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
In agriculture, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been shown to have significant herbicidal activity against various weed species, making it a potential candidate for the development of new herbicides. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has also been found to have insecticidal activity against various insect species, including mosquitoes and aphids.
In environmental science, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been studied for its potential use as a selective and sensitive sensor for the detection of heavy metal ions in water. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has also been found to have significant photocatalytic activity, making it a potential candidate for the treatment of wastewater.

Mechanism of Action

The exact mechanism of action of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide is not fully understood. However, it has been suggested that N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide exerts its antitumor activity by inducing apoptosis, or programmed cell death, in cancer cells. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been shown to have significant biochemical and physiological effects. In cancer cells, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been found to induce DNA damage, inhibit cell proliferation, and induce apoptosis. Inflammatory cells, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been found to inhibit the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. In herbicidal and insecticidal applications, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide has been found to disrupt the normal functioning of target organisms, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide is its broad range of potential applications in various fields, including medicine, agriculture, and environmental science. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide is also relatively easy to synthesize and has low toxicity. However, one of the limitations of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide is its limited solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are several future directions for research on N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide. In medicine, further studies are needed to fully understand the mechanism of action of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide and to optimize its antitumor activity. In agriculture, further studies are needed to develop more effective herbicidal and insecticidal formulations of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide. In environmental science, further studies are needed to optimize the photocatalytic activity of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide for the treatment of wastewater. Overall, the potential applications of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-(2-nitrophenyl)acetamide make it a promising candidate for further research and development.